Cas no 130827-45-1 (2,7-Phenanthrenediol,4-methoxy-)

• Product Name: 2,7-Phenanthrenediol,4-methoxy-
• CAS No: 130827-45-1
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 209543
• PubChem ID: 14777892
• Update Time: 2025-11-02

2,7-Phenanthrenediol,4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2,7-Phenanthrenediol,4-methoxy-
• Flavanthrinin
• 2,7-dihydroxy-4-methoxyphenanthrene
• 130827-45-1
• AKOS040762938
• CHEMBL447210
• 4-methoxyphenanthrene-2,7-diol

• Inchi： 1S/C15H12O3/c1-18-14-8-12(17)7-10-3-2-9-6-11(16)4-5-13(9)15(10)14/h2-8,16-17H,1H3
• InChI Key： CJYQJCATAOEZRC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C2C=CC3C=C(C=CC=3C2=1)O)O

Computed Properties

• Exact Mass: 240.07866
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69

2,7-Phenanthrenediol,4-methoxy- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols

Additional information on 2,7-Phenanthrenediol,4-methoxy-

Recent Advances in the Study of 2,7-Phenanthrenediol,4-methoxy- (CAS: 130827-45-1): A Comprehensive Research Brief

The compound 2,7-Phenanthrenediol,4-methoxy- (CAS: 130827-45-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and potential applications in drug development. The following sections provide a detailed overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have elucidated the structural and functional characteristics of 2,7-Phenanthrenediol,4-methoxy-, revealing its unique phenolic and methoxy substitutions as critical determinants of its bioactivity. Computational and experimental analyses suggest that these functional groups contribute to its antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of oxidative stress-related diseases. Furthermore, its ability to modulate specific signaling pathways, such as the NF-κB and Nrf2 pathways, has been demonstrated in vitro and in preclinical models.

In the context of drug discovery, 2,7-Phenanthrenediol,4-methoxy- has shown potential as a scaffold for the development of novel therapeutics. Recent synthetic efforts have focused on optimizing its pharmacokinetic properties, including solubility and bioavailability, while preserving its biological efficacy. Advances in chemical synthesis have enabled the production of derivatives with enhanced activity and selectivity, paving the way for further pharmacological evaluation.

One of the most notable findings in recent research is the compound's antitumor activity. Studies have reported that 2,7-Phenanthrenediol,4-methoxy- exhibits cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancers. Mechanistic investigations suggest that its anticancer properties are mediated through the induction of apoptosis and cell cycle arrest, as well as the inhibition of angiogenesis. These findings underscore its potential as a lead compound for oncology drug development.

Despite these promising results, challenges remain in translating the preclinical findings into clinical applications. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound's development.

In conclusion, 2,7-Phenanthrenediol,4-methoxy- (CAS: 130827-45-1) represents a versatile and pharmacologically active compound with significant potential in medicinal chemistry. Ongoing research continues to uncover its multifaceted biological activities and therapeutic applications. This brief highlights the importance of further investigation to fully exploit its clinical potential and contribute to the development of innovative treatments for various diseases.